Cas no 123406-37-1 (erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI))

erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI) structure
123406-37-1 structure
Product Name:erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)
CAS No:123406-37-1
MF:C5H6O5
MW:146.098142147064
CID:104148
PubChem ID:45084664
Update Time:2025-04-18

erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI) Chemical and Physical Properties

Names and Identifiers

    • erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)
    • erythro-Pentaric acid, 3-deoxy-, 1,4-lactone (9CI)
    • (2S,4R)-4-Hydroxy-5-oxotetrahydrofuran-2-carboxylic acid
    • AKOS006386422
    • 123406-37-1
    • Inchi: 1S/C5H6O5/c6-2-1-3(4(7)8)10-5(2)9/h2-3,6H,1H2,(H,7,8)/t2-,3+/m1/s1
    • InChI Key: BVZWHKDKWJZNOW-GBXIJSLDSA-N
    • SMILES: O1C([C@@H](C[C@H]1C(=O)O)O)=O

Computed Properties

  • Exact Mass: 146.02148
  • Monoisotopic Mass: 146.02152329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
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